Cas no 1804723-10-1 (4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine)
4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine
-
- Inchi: 1S/C6H5ClF2N2O/c7-5-4(12)3(10)2(1-11-5)6(8)9/h1,6,12H,(H2,10,11)
- InChI Key: FFLXUYATPNIMQZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C=N1)C(F)F)N)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- XLogP3: 1.4
- Topological Polar Surface Area: 59.1
4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005117-500mg |
4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine |
1804723-10-1 | 97% | 500mg |
$989.80 | 2022-04-01 | |
| Alichem | A024005117-1g |
4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine |
1804723-10-1 | 97% | 1g |
$1,814.40 | 2022-04-01 |
4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine
Introduction to 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804723-10-1) and Its Emerging Applications in Chemical Biology
4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine, identified by the chemical registration number CAS No. 1804723-10-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, chloro, difluoromethyl, and hydroxypyridine substituents, endow it with unique chemical properties that make it a promising candidate for various applications.
The significance of 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine lies in its potential as a building block for synthesizing more complex pharmacophores. The presence of multiple functional groups allows for versatile chemical modifications, enabling researchers to tailor its properties for specific biological targets. In recent years, there has been a growing interest in developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. This compound has shown promise in preliminary studies as a scaffold for designing molecules with therapeutic potential.
One of the most compelling aspects of 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine is its role in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new classes of antibiotics with unique mechanisms of action. Pyridine derivatives have long been explored for their antimicrobial properties, and compounds like this one offer a rich structural framework for further exploration. Recent studies have demonstrated that modifications at the 5-(difluoromethyl) position can enhance bioactivity, making this compound an attractive starting point for drug discovery efforts.
In addition to its antimicrobial potential, 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine has been investigated for its role in cancer research. The ability to modulate key signaling pathways involved in tumor growth and progression is crucial for developing effective anticancer therapies. Pyridine-based compounds have been shown to interact with various targets, including kinases and transcription factors, which are often dysregulated in cancer cells. The structural flexibility of this molecule allows for the design of inhibitors that can selectively bind to these targets, potentially leading to improved therapeutic outcomes.
The 3-hydroxypyridine moiety in 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine is particularly noteworthy due to its ability to participate in hydrogen bonding interactions with biological targets. This feature is often exploited in drug design to enhance binding affinity and specificity. Furthermore, the amino group provides a site for further functionalization, allowing researchers to introduce additional pharmacophoric elements or linkers that can improve pharmacokinetic properties.
Recent advances in computational chemistry have also contributed to the study of 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These insights have guided the design of more effective derivatives with improved potency and selectivity. Additionally, virtual screening methods have been employed to identify potential lead compounds based on similar structures, further expediting the drug discovery process.
The synthesis of 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, transition-metal-catalyzed cross-coupling reactions have been successfully applied to construct the pyridine core efficiently. Furthermore, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in the synthesis process.
In conclusion, 4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804723-10-1) represents a valuable scaffold for developing novel therapeutic agents. Its unique structural features and versatile reactivity make it a promising candidate for applications across multiple areas of medicinal chemistry and chemical biology. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1804723-10-1 (4-Amino-2-chloro-5-(difluoromethyl)-3-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)